Cas no 1187669-32-4 (2-Bromo-1-(2-methoxypyridin-4-yl)ethanone)

2-Bromo-1-(2-methoxypyridin-4-yl)ethanone is a brominated ketone derivative featuring a methoxypyridine moiety, commonly utilized as a versatile intermediate in organic synthesis. Its reactive α-bromo carbonyl group makes it valuable for nucleophilic substitution reactions, enabling the construction of complex heterocyclic frameworks. The 2-methoxypyridine substituent enhances its solubility in organic solvents and influences its electronic properties, facilitating selective functionalization. This compound is particularly useful in pharmaceutical and agrochemical research for the development of bioactive molecules. Its stability under controlled conditions and well-defined reactivity profile ensure consistent performance in synthetic applications. Proper handling is advised due to its potential lachrymatory and irritant properties.

2-Bromo-1-(2-methoxypyridin-4-yl)ethanone structure

1187669-32-4 structure

Product Name:2-Bromo-1-(2-methoxypyridin-4-yl)ethanone

CAS No:1187669-32-4

MF:C₈H₈BrNO₂

MW:230.058621406555

MDL:MFCD20327974

CID:1208316

PubChem ID:44818472

Update Time:2025-05-28

2-Bromo-1-(2-methoxypyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2-bromo-1-(2-methoxy-4-pyridinyl)ethanone
- 2-Bromo-1-(2-methoxypyridin-4-yl)ethanone
- LSEAFYYGGQILPK-UHFFFAOYSA-N
- 2-Bromo-1-[2-(methyloxy)-4-pyridinyl]ethanone
- EN300-212445
- SCHEMBL1889165
- DA-19243
- 2-Bromo-1-(2-methoxypyridin-4-yl)ethan-1-one
- 1187669-32-4
- MDL： MFCD20327974
- Inchi： 1S/C8H8BrNO2/c1-12-8-4-6(2-3-10-8)7(11)5-9/h2-4H,5H2,1H3
- InChI Key： LSEAFYYGGQILPK-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CN=C(C=1)OC)=O

Computed Properties

Exact Mass: 228.97384g/mol
Monoisotopic Mass: 228.97384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 39.2Å²

2-Bromo-1-(2-methoxypyridin-4-yl)ethanone Pricemore >>

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